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Compound of Interest

Compound Name: 1,4-Diamino-2-butene

Cat. No.: B105672

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling 1,4-Diamino-2-butene. It includes
detailed operational and disposal plans with step-by-step procedures to ensure laboratory
safety and proper chemical management.

Hazard Identification and Personal Protective
Equipment (PPE)

1,4-Diamino-2-butene is a hazardous chemical that requires strict safety protocols. It is
harmful if swallowed, toxic in contact with skin, causes severe skin burns and eye damage, and
is fatal if inhaled.[1] Adherence to the following personal protective equipment (PPE) guidelines
is mandatory to minimize exposure and ensure personal safety.

Table 1: Recommended Personal Protective Equipment (PPE)
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles and a
face shield should be worn
where there is a potential for
splashing.[2] In situations with
low splash potential, safety
glasses with side shields may

be sufficient.[2]

To protect against severe eye

damage and irritation.[3]

Skin Protection

Wear appropriate protective
gloves (e.g., nitrile rubber) and
clothing to prevent skin
exposure.[4][5] Long-sleeved
clothing or a lab coat is
essential.[6] For tasks with a
higher risk of exposure,

consider hooded coveralls.[7]

The chemical is toxic in contact
with skin and can cause

severe burns.[1]

Respiratory Protection

Work should be conducted in a
well-ventilated area or under a
chemical fume hood to avoid
inhaling dust or vapors. If
ventilation is inadequate, a
NIOSH/MSHA or European
Standard EN 136 approved
respirator should be used.[3][6]

Inhalation of 1,4-Diamino-2-

butene can be fatal.[1]

Footwear

Safety footwear that covers
and protects the entire foot
should be worn in areas where
chemicals are handled or
stored.[7] Perforated shoes,
sandals, or similar footwear

are not permitted.[7]

To protect against spills and

accidental exposure.

Physical and Chemical Properties
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Understanding the physical and chemical properties of 1,4-Diamino-2-butene is crucial for
safe handling and storage.

Table 2: Physical and Chemical Properties of 1,4-Diamino-2-butene

Property Value

Molecular Formula C4H10N2

Molecular Weight 86.14 g/mol

Appearance Liquid

Melting Point/Range 25-28°C (77 - 82 °F)

Boiling Point/Range 158 - 160 °C (316 - 320 °F)
Density 0.877 g/mL at 25 °C (77 °F)
Solubility Soluble in water[4]

pH 10.45 - 11.86

Partition Coefficient log Pow: -0.84 at 25 °C (77 °F)

Step-by-Step Handling and Storage Protocol

Preparation:

e Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[4][6]

o Work exclusively in a well-ventilated area, preferably under a chemical fume hood.
e Don all required PPE as outlined in Table 1 before handling the chemical.
Handling:

» Avoid all direct contact with the substance. Do not get it in your eyes, on your skin, or on
your clothing.[4][5]
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Do not breathe in dust, fumes, gas, mist, vapors, or spray.[1]

When transferring the material, use spark-proof tools and explosion-proof equipment.
Ground and bond containers to prevent static discharge.[5]

Do not eat, drink, or smoke in the work area.

Wash hands thoroughly after handling the chemical.

Storage:

Store in a tightly closed, original container in a dry, cool, and well-ventilated place.[4]

Keep the container locked up or in an area accessible only to qualified or authorized
personnel.

Do not store in metal containers as the substance may be corrosive to metals.

Keep away from heat, sparks, open flames, and other ignition sources.[1]
Emergency Procedures
In case of exposure:

 Inhalation: Move the person to fresh air immediately. If breathing has stopped, provide
artificial respiration. Seek immediate medical attention.[1]

o Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty of
water or shower for at least 15 minutes. Call a physician immediately.[8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing and call an ophthalmologist immediately.[8]

¢ Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician immediately.[1]

[8]

In case of a spill:
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e Evacuate the area.

e Ensure adequate ventilation.

o Wear appropriate PPE, including respiratory protection.

o Cover drains to prevent the substance from entering them.[9]

 For liquid spills, absorb with an inert material such as sand, sawdust, or a universal binder.[6]

[8]
o Collect the absorbed material and place it in a suitable, closed container for disposal.[6]
o Clean the affected area thoroughly.

Disposal Plan

Chemical waste must be disposed of in accordance with all local, regional, and national
regulations.[9][10]

» Waste Material: Do not mix with other waste. Leave chemicals in their original containers.[9]
» Contaminated Packaging: Handle uncleaned containers as you would the product itself.[9]

o Disposal: Dispose of the chemical waste and containers at an approved waste disposal
plant.[4]

Workflow for Handling 1,4-Diamino-2-butene

The following diagram illustrates the logical workflow for the safe handling of 1,4-Diamino-2-
butene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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